Cas no 1806309-18-1 (Methyl 5-cyano-4-iodo-2-nitrobenzoate)
Methyl 5-cyano-4-iodo-2-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-cyano-4-iodo-2-nitrobenzoate
-
- Inchi: 1S/C9H5IN2O4/c1-16-9(13)6-2-5(4-11)7(10)3-8(6)12(14)15/h2-3H,1H3
- InChI Key: SKVYRDUGZLKYNQ-UHFFFAOYSA-N
- SMILES: IC1C(C#N)=CC(C(=O)OC)=C(C=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 345
- XLogP3: 2
- Topological Polar Surface Area: 95.9
Methyl 5-cyano-4-iodo-2-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015012578-250mg |
Methyl 5-cyano-4-iodo-2-nitrobenzoate |
1806309-18-1 | 97% | 250mg |
480.00 USD | 2021-06-21 | |
| Alichem | A015012578-500mg |
Methyl 5-cyano-4-iodo-2-nitrobenzoate |
1806309-18-1 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015012578-1g |
Methyl 5-cyano-4-iodo-2-nitrobenzoate |
1806309-18-1 | 97% | 1g |
1,475.10 USD | 2021-06-21 |
Methyl 5-cyano-4-iodo-2-nitrobenzoate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Methyl 5-cyano-4-iodo-2-nitrobenzoate
Methyl 5-cyano-4-iodo-2-nitrobenzoate (CAS No. 1806309-18-1): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 5-cyano-4-iodo-2-nitrobenzoate (CAS No. 1806309-18-1) is a highly versatile and significant intermediate in the realm of organic synthesis, particularly within the pharmaceutical industry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its role in the development of novel therapeutic agents. The presence of both cyano and nitro functional groups, along with an iodine substituent, makes it a valuable building block for further chemical modifications, enabling the synthesis of a wide array of pharmacologically active molecules.
The< strong>5-cyano group introduces a polar and electron-withdrawing nature to the molecule, which can influence its reactivity and interactions with biological targets. This feature is particularly useful in medicinal chemistry, where precise control over electronic properties is often essential for achieving desired pharmacokinetic profiles. Additionally, the< strong>4-iodo moiety serves as an excellent handle for cross-coupling reactions, such as Suzuki or Stille couplings, which are fundamental in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many drugs on the market today.
The< strong>2-nitrobenzoate component of Methyl 5-cyano-4-iodo-2-nitrobenzoate contributes to the molecule's overall functionality and reactivity. Nitro groups are known for their ability to participate in various chemical transformations, including reduction to amines or diazotization followed by coupling reactions. These transformations are crucial in the synthesis of heterocyclic compounds, which form the backbone of numerous therapeutic agents. The benzoate ester group also provides an additional site for functionalization, allowing for further derivatization to tailor the compound's properties for specific applications.
In recent years, Methyl 5-cyano-4-iodo-2-nitrobenzoate has been utilized in several cutting-edge research projects aimed at developing innovative treatments for various diseases. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies due to its ability to modulate protein-protein interactions effectively. The compound's structural features have also been leveraged in the design of small molecules that target bacterial resistance mechanisms, addressing a critical challenge in modern medicine.
One notable application involves the use of Methyl 5-cyano-4-iodo-2-nitrobenzoate as a precursor in the synthesis of antiviral agents. The unique combination of functional groups allows for the construction of molecules that can interfere with viral replication cycles. Specifically, derivatives of this compound have been investigated for their potential to inhibit enzymes essential for viral polymerization and assembly. Such research underscores the importance of this intermediate in addressing emerging infectious diseases.
The pharmaceutical industry continues to explore new synthetic pathways to maximize the utility of Methyl 5-cyano-4-iodo-2-nitrobenzoate. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields. These innovations align with global efforts to promote green chemistry principles, ensuring that the synthesis of active pharmaceutical ingredients remains environmentally responsible.
Furthermore, computational modeling and high-throughput screening techniques have been instrumental in identifying novel derivatives of Methyl 5-cyano-4-iodo-2-nitrobenzoate with enhanced biological activity. By integrating these technologies with traditional synthetic approaches, researchers can accelerate the discovery pipeline and bring new therapies to patients more rapidly. The compound's versatility makes it an indispensable tool in this multidisciplinary field.
The future prospects for Methyl 5-cyano-4-iodo-2-nitrobenzoate are bright, with ongoing studies exploring its potential in areas such as oncology and neurology. Its structural adaptability allows for the creation of molecules that can selectively target disease-specific pathways without compromising overall health. As research progresses, it is anticipated that this intermediate will continue to play a pivotal role in shaping the next generation of pharmaceuticals.
In conclusion, Methyl 5-cyano-4-iodo-2-nitrobenzoate (CAS No. 1806309-18-1) represents a cornerstone in modern drug discovery and development. Its unique structural attributes and broad applicability make it an invaluable asset for chemists and pharmacologists alike. As scientific understanding evolves and new methodologies emerge, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry.
1806309-18-1 (Methyl 5-cyano-4-iodo-2-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)